N-(3-chlorophenyl)-5-oxo-1-(4-propoxyphenyl)-3-pyrrolidinecarboxamide

• IUPAC Name: N-(3-chlorophenyl)-5-oxo-1-(4-propoxyphenyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H21ClN2O3/c1-2-10-26-18-8-6-17(7-9-18)23-13-14(11-19(23)24)20(25)22-16-5-3-4-15(21)12-16/h3-9,12,14H,2,10-11,13H2,1H3,(H,22,25)
• InChI Key: ILSHXVJYCAQVIX-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C20H21ClN2O3
• Molecular Weight: 372.8 g/mol

Description

N-(3-chlorophenyl)-5-oxo-1-(4-propoxyphenyl)-3-pyrrolidinecarboxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase. This enzyme plays a crucial role in the metabolism of GABA, which is the main inhibitory neurotransmitter in the central nervous system. By inhibiting GABA aminotransferase, CPP-115 increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission. This has potential applications in the treatment of a range of neurological and psychiatric disorders.

Mechanism of Action

N-(3-chlorophenyl)-5-oxo-1-(4-propoxyphenyl)-3-pyrrolidinecarboxamide works by inhibiting the enzyme GABA aminotransferase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, N-(3-chlorophenyl)-5-oxo-1-(4-propoxyphenyl)-3-pyrrolidinecarboxamide increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission. This has a calming effect on the brain, and can help to reduce seizures, anxiety, depression, and drug-seeking behavior.
Biochemical and physiological effects:
N-(3-chlorophenyl)-5-oxo-1-(4-propoxyphenyl)-3-pyrrolidinecarboxamide has been shown to have a number of biochemical and physiological effects in preclinical models. It increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission. It also increases the levels of other neurotransmitters such as dopamine and serotonin, which may contribute to its therapeutic effects. Additionally, N-(3-chlorophenyl)-5-oxo-1-(4-propoxyphenyl)-3-pyrrolidinecarboxamide has been shown to have anti-inflammatory effects, which may be relevant to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chlorophenyl)-5-oxo-1-(4-propoxyphenyl)-3-pyrrolidinecarboxamide is its high potency and selectivity for GABA aminotransferase. This makes it a useful tool for studying the role of GABA in the brain, and for investigating the potential therapeutic applications of GABAergic drugs. However, one limitation of N-(3-chlorophenyl)-5-oxo-1-(4-propoxyphenyl)-3-pyrrolidinecarboxamide is its relatively short half-life in the body, which may limit its effectiveness as a therapeutic agent. Additionally, its effects on other neurotransmitters such as dopamine and serotonin may complicate its therapeutic use.

Future Directions

There are a number of potential future directions for research on N-(3-chlorophenyl)-5-oxo-1-(4-propoxyphenyl)-3-pyrrolidinecarboxamide. One area of interest is its potential use in the treatment of refractory epilepsy. Clinical trials are currently underway to investigate its safety and efficacy in this population. Another area of interest is its potential use in the treatment of anxiety and depression. Preclinical studies have shown promising results, and clinical trials are currently underway to investigate its safety and efficacy in humans. Additionally, there is interest in investigating the potential use of N-(3-chlorophenyl)-5-oxo-1-(4-propoxyphenyl)-3-pyrrolidinecarboxamide in the treatment of substance use disorders, particularly cocaine addiction. Overall, N-(3-chlorophenyl)-5-oxo-1-(4-propoxyphenyl)-3-pyrrolidinecarboxamide represents a promising tool for investigating the role of GABA in the brain, and for developing new treatments for neurological and psychiatric disorders.

Scientific Research Applications

N-(3-chlorophenyl)-5-oxo-1-(4-propoxyphenyl)-3-pyrrolidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to be effective in preclinical models of epilepsy, anxiety, depression, and addiction. In particular, it has been shown to be effective in reducing seizures in animal models of epilepsy, and is currently being investigated as a potential treatment for refractory epilepsy in humans. It has also been shown to have anxiolytic and antidepressant effects in animal models, and is being investigated as a potential treatment for anxiety and depression in humans. Additionally, N-(3-chlorophenyl)-5-oxo-1-(4-propoxyphenyl)-3-pyrrolidinecarboxamide has been shown to reduce drug-seeking behavior in animal models of addiction, and is being investigated as a potential treatment for substance use disorders in humans.